Cas no 2248257-63-6 (Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate)

• Product Name: Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate
• CAS No: 2248257-63-6
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 6267258
• PubChem ID: 137939163
• Update Time: 2025-08-05

Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate
• 2248257-63-6
• EN300-6508859

• Inchi： 1S/C13H18FNO2/c1-13(2,3)17-12(16)11(15-4)9-5-7-10(14)8-6-9/h5-8,11,15H,1-4H3
• InChI Key： AQNSQTPRUNTGLX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=O)OC(C)(C)C)NC

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate

Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate: A Comprehensive Overview

The compound Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate (CAS No. 2248257-63-6) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structural features, which include a tert-butyl ester group, a methylamino substituent, and a fluorophenyl moiety. These structural elements contribute to its versatility in various chemical reactions and applications.

Recent studies have highlighted the potential of Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate in the development of bioactive molecules. Researchers have explored its role as an intermediate in the synthesis of complex heterocyclic compounds, which are often key components in drug discovery programs. The methylamino group, in particular, has been shown to enhance the bioavailability and pharmacokinetic properties of derivatives, making this compound a valuable tool in medicinal chemistry.

The synthesis of Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. This is followed by esterification using tert-butanol under acidic conditions, yielding the desired ester product. The presence of the fluorophenyl group introduces steric and electronic effects that can influence both the reactivity and stability of the compound during subsequent transformations.

One of the most intriguing aspects of this compound is its ability to participate in various nucleophilic substitution reactions. The methylamino group acts as a directing moiety, facilitating the formation of diverse nitrogen-containing heterocycles. For instance, recent research has demonstrated its utility in the construction of pyrrolidine and piperidine derivatives, which are widely studied for their potential therapeutic applications.

In terms of pharmacological activity, Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate has shown promise as a precursor to bioactive molecules with anti-inflammatory and analgesic properties. Its derivatives have been evaluated in preclinical models, where they exhibited moderate efficacy in reducing inflammatory markers and alleviating pain symptoms. These findings underscore its potential as a lead compound in drug development pipelines.

From an environmental perspective, the compound's stability and biodegradability are critical considerations for its safe handling and disposal. Studies indicate that Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate undergoes slow hydrolysis under physiological conditions, suggesting that it may persist in certain ecosystems if not properly managed. This highlights the importance of implementing robust waste management practices to minimize its environmental footprint.

In conclusion, Tert-butyl 2-(4-fluorophenyl)-2-(methylamino)acetate (CAS No. 2248257-63-6) is a versatile and intriguing chemical entity with significant potential in organic synthesis and pharmaceutical research. Its unique structural features, coupled with recent advancements in its application as an intermediate in drug discovery, position it as a valuable asset for researchers across various disciplines.